Cas no 1556423-05-2 (4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1556423-05-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5792068
• PubChem ID: 83095179
• Update Time: 2025-06-12

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• 1556423-05-2
• AKOS021416556
• EN300-1841406

• Inchi： 1S/C11H17N3O2/c1-11(2,3)9-7(5-14(4)13-9)8-6-16-10(15)12-8/h5,8H,6H2,1-4H3,(H,12,15)
• InChI Key： OGDQOQXBBKCQHY-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1556423-05-2)

The compound 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1556423-05-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule combines a pyrazole ring with an oxazolidinone moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its tert-butyl and methyl substituents further enhance its stability and reactivity, opening doors to innovative uses.

In the realm of drug discovery, 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one is being explored for its potential as a building block in the synthesis of novel therapeutics. Researchers are particularly interested in its ability to modulate biological pathways, which could lead to breakthroughs in treating conditions such as inflammation and microbial infections. The oxazolidinone group, in particular, is known for its antimicrobial properties, making this compound a candidate for next-generation antibiotics.

From an agrochemical perspective, this compound's unique structure offers promise in the development of new pesticides and herbicides. The pyrazole ring is a common feature in many agrochemicals, known for its efficacy in pest control. When combined with the oxazolidinone moiety, the resulting molecule could exhibit enhanced activity against resistant strains of pests, addressing a critical challenge in modern agriculture.

The synthesis of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalysis are being employed to optimize its production. These methods not only improve efficiency but also align with the growing demand for green chemistry practices, reducing environmental impact.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable at room temperature. These properties are crucial for its handling and formulation in both research and industrial settings.

Another area of interest is the compound's potential role in material science. Its rigid, heterocyclic structure could contribute to the development of advanced polymers or coatings with unique mechanical and thermal properties. Researchers are investigating its incorporation into high-performance materials that could be used in electronics, automotive, and aerospace industries.

In the context of sustainability, the demand for eco-friendly chemicals has never been higher. 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one is being evaluated for its biodegradability and toxicity profile to ensure it meets regulatory standards. Early findings suggest that it poses minimal environmental risk, making it a viable option for large-scale applications.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, have been well-documented, aiding in its identification and quality control. These analytical tools are essential for researchers and manufacturers to verify the purity and consistency of the compound across batches.

As the scientific community continues to explore the potential of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one, its applications are expected to expand. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound represents a versatile and promising candidate for future innovations. Its combination of structural features and functional groups makes it a valuable asset in the quest for new solutions to global challenges.